Cas no 41804-89-1 (Potassium Trifluoromethanesulfinate)

• Product Name: Potassium Trifluoromethanesulfinate
• CAS No: 41804-89-1
• MF: CF₃KO₂S
• MW: 172.16801071167
• MDL: MFCD00054650
• CID: 330440
• Update Time: 2025-10-21

Potassium Trifluoromethanesulfinate Chemical and Physical Properties

Names and Identifiers

• Methanesulfinic acid,1,1,1-trifluoro-, potassium salt (1:1)
• potassium,trifluoromethanesulfinate
• EINECS 255-556-9
• PC5712
• potassium salt of trifluoromethylsulfinic acid
• Potassium triflinate
• Potassium trifluoromethanesulphinate
• potassium trifluoromethylsulfinate
• potassium trifluoromethylsulphinate
• POTASSIUMTRIFLUOROMETHANESULFONATE
• Potassium Trifluoromethanesulfinate

• MDL： MFCD00054650
• Inchi： 1S/CHF3O2S.K/c2-1(3,4)7(5)6;/h(H,5,6);/q;+1/p-1
• InChI Key： YJPOHGDCIPEPET-UHFFFAOYSA-M
• SMILES： [K+].S(C(F)(F)F)(=O)[O-]

Computed Properties

• Exact Mass: 171.92100

Experimental Properties

• Melting Point: 236-241 °C
• Stability/Shelf Life: Stable. Incompatible with astrong oxidizing agents. Protect from moisture. Hygroscopic.
• PSA: 59.34000
• LogP: 1.25100

Potassium Trifluoromethanesulfinate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-38-37-36
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes

Additional information on Potassium Trifluoromethanesulfinate

Potassium Trifluoromethanesulfinate: A Comprehensive Overview

Potassium Trifluoromethanesulfinate, also known by its CAS number 41804-89-1, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, with the molecular formula C₄H₅F₃KO₃S, belongs to the family of sulfonates and is widely recognized for its unique chemical properties and versatility. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with Potassium Trifluoromethanesulfinate.

The structure of Potassium Trifluoromethanesulfinate consists of a trifluoromethanesulfonyl group (CF₃S(O)₂) attached to a potassium ion (K⁺). This configuration imparts the compound with exceptional stability and reactivity, making it suitable for a wide range of chemical reactions. Recent studies have highlighted its role as an effective catalyst in organic synthesis, particularly in the formation of esters and amides. Researchers have demonstrated that the use of Potassium Trifluoromethanesulfinate significantly enhances reaction efficiency and selectivity, thereby reducing the need for harsher chemical conditions.

The synthesis of Potassium Trifluoromethanesulfinate typically involves the reaction of trifluoromethanesulfonic acid (CF₃S(O)₂OH) with potassium hydroxide (KOH) or other alkali metals. This process yields a highly pure product that is widely used in various industries. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, including the use of microwave-assisted reactions and solvent-free conditions. These innovations not only improve yield but also reduce environmental impact, aligning with global efforts to promote eco-friendly chemical practices.

Potassium Trifluoromethanesulfinate finds extensive application in the field of materials science, particularly in the synthesis of high-performance polymers and composites. Its ability to act as a strong Lewis acid makes it an ideal candidate for facilitating polymerization reactions. For instance, studies have shown that incorporating Potassium Trifluoromethanesulfinate into polyurethane formulations enhances mechanical properties such as tensile strength and flexibility. This has opened new avenues for its use in aerospace and automotive industries, where lightweight yet durable materials are highly sought after.

In addition to its industrial applications, Potassium Trifluoromethanesulfinate has also been explored for its potential in agricultural chemistry. Recent research indicates that it can serve as an effective plant growth regulator, promoting root development and enhancing resistance to environmental stressors such as drought and salinity. Field trials conducted in controlled environments have demonstrated significant improvements in crop yield when treated with this compound. These findings underscore its potential as a sustainable alternative to conventional agrochemicals.

The demand for Potassium Trifluoromethanesulfinate has been steadily increasing due to its diverse applications across multiple sectors. However, challenges remain in terms of large-scale production and cost-effectiveness. To address these issues, ongoing research is focused on optimizing synthesis pathways and exploring alternative raw materials. For instance, researchers are investigating the feasibility of using renewable resources such as biomass-derived feedstocks for the production of this compound.

In conclusion, Potassium Trifluoromethanesulfinate (CAS No 41804-89-1) stands out as a versatile and valuable compound with immense potential across various fields. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an even more critical role in shaping future technological innovations.